Phe-Arg beta-naphthylamide dihydrochloride
Phe-Arg beta-naphthylamide dihydrochloride
Phe-Arg-βNA is a peptide broad-spectrum bacterial efflux pump inhibitor. It potentiates the activity of the fluoroquinolone antibiotic levofloxacin against P. aeruginosa strains overexpressing the MexAB-OprM, MexCD-OprJ, or MexEF-OprN multidrug resistance efflux pumps (EC50s = 10 µg/ml for all) but is inactive against these strains when used alone (MICs = >512 µg/ml for all). Phe-Arg-βNA also increases the susceptibility of quinolone-resistant E. coli isolates to nalidixic acid.
Brand Name:
Vulcanchem
CAS No.:
100929-99-5
VCID:
VC20742048
InChI:
InChI=1S/C25H30N6O2.2ClH/c26-21(15-17-7-2-1-3-8-17)23(32)31-22(11-6-14-29-25(27)28)24(33)30-20-13-12-18-9-4-5-10-19(18)16-20;;/h1-5,7-10,12-13,16,21-22H,6,11,14-15,26H2,(H,30,33)(H,31,32)(H4,27,28,29);2*1H/t21-,22-;;/m0../s1
SMILES:
C1=CC=C(C=C1)CC(C(=O)NC(CCCN=C(N)N)C(=O)NC2=CC3=CC=CC=C3C=C2)N.Cl.Cl
Molecular Formula:
C25H32Cl2N6O2
Molecular Weight:
519.5 g/mol
Phe-Arg beta-naphthylamide dihydrochloride
CAS No.: 100929-99-5
Cat. No.: VC20742048
Molecular Formula: C25H32Cl2N6O2
Molecular Weight: 519.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Phe-Arg-βNA is a peptide broad-spectrum bacterial efflux pump inhibitor. It potentiates the activity of the fluoroquinolone antibiotic levofloxacin against P. aeruginosa strains overexpressing the MexAB-OprM, MexCD-OprJ, or MexEF-OprN multidrug resistance efflux pumps (EC50s = 10 µg/ml for all) but is inactive against these strains when used alone (MICs = >512 µg/ml for all). Phe-Arg-βNA also increases the susceptibility of quinolone-resistant E. coli isolates to nalidixic acid. |
|---|---|
| CAS No. | 100929-99-5 |
| Molecular Formula | C25H32Cl2N6O2 |
| Molecular Weight | 519.5 g/mol |
| IUPAC Name | (2S)-2-[[(2S)-2-amino-3-phenylpropanoyl]amino]-5-(diaminomethylideneamino)-N-naphthalen-2-ylpentanamide;dihydrochloride |
| Standard InChI | InChI=1S/C25H30N6O2.2ClH/c26-21(15-17-7-2-1-3-8-17)23(32)31-22(11-6-14-29-25(27)28)24(33)30-20-13-12-18-9-4-5-10-19(18)16-20;;/h1-5,7-10,12-13,16,21-22H,6,11,14-15,26H2,(H,30,33)(H,31,32)(H4,27,28,29);2*1H/t21-,22-;;/m0../s1 |
| Standard InChI Key | MRUMOHLDHMZGMS-IXOXMDGESA-N |
| Isomeric SMILES | C1=CC=C(C=C1)C[C@@H](C(=O)N[C@@H](CCCN=C(N)N)C(=O)NC2=CC3=CC=CC=C3C=C2)N.Cl.Cl |
| SMILES | C1=CC=C(C=C1)CC(C(=O)NC(CCCN=C(N)N)C(=O)NC2=CC3=CC=CC=C3C=C2)N.Cl.Cl |
| Canonical SMILES | C1=CC=C(C=C1)CC(C(=O)NC(CCCN=C(N)N)C(=O)NC2=CC3=CC=CC=C3C=C2)N.Cl.Cl |
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